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Compound of Interest

Compound Name: Ethyl methyl sulfoxide

Cat. No.: B156511 Get Quote

CAS Number: 1669-98-3

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of ethyl methyl sulfoxide, a sulfoxide of

interest in various chemical and potentially pharmaceutical applications. While its close analog,

dimethyl sulfoxide (DMSO), is extensively studied and utilized, this document focuses on the

available technical data for ethyl methyl sulfoxide.

Physicochemical Properties
Ethyl methyl sulfoxide, also known as (methylsulfinyl)ethane, is a chiral organic compound.

The following table summarizes its key physicochemical properties.[1]
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Property Value

CAS Number 1669-98-3

Molecular Formula C₃H₈OS

Molecular Weight 92.16 g/mol

Density 1.052 g/cm³

Boiling Point 198.2 °C at 760 mmHg

Flash Point 73.7 °C

Vapor Pressure 0.512 mmHg at 25 °C

Refractive Index 1.478

Synthesis of Ethyl Methyl Sulfoxide
The most common method for synthesizing sulfoxides is the controlled oxidation of the

corresponding sulfide. For ethyl methyl sulfoxide, the starting material is ethyl methyl sulfide.

Below are two detailed experimental protocols for this transformation.

This method is a "green" and highly selective process for oxidizing sulfides to sulfoxides.[2]

Materials:

Ethyl methyl sulfide

30% Hydrogen peroxide (H₂O₂)

Glacial acetic acid

4 M Sodium hydroxide (NaOH) solution

Dichloromethane (CH₂Cl₂)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask
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Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 2 mmol of ethyl methyl sulfide in 2 mL of glacial acetic acid.

Slowly add 8 mmol of 30% hydrogen peroxide to the solution while stirring at room

temperature.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, neutralize the resulting solution with a 4 M aqueous NaOH

solution.

Extract the product with dichloromethane.

Dry the organic layer over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure using a rotary evaporator to yield the

analytically pure ethyl methyl sulfoxide.

This procedure is effective for the oxidation of dialkyl sulfides, with careful temperature control

to prevent overoxidation to the sulfone.[3]

Materials:

Ethyl methyl sulfide

Sodium metaperiodate (NaIO₄)

Deionized water

Dichloromethane (CH₂Cl₂)

Anhydrous sodium sulfate
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Activated carbon

Round-bottom flask

Magnetic stirrer

Ice bath

Büchner funnel

Separatory funnel

Distillation apparatus

Procedure:

In a 500-mL round-bottom flask equipped with a magnetic stirrer, add 0.105 mole of

powdered sodium metaperiodate to 210 mL of deionized water.

Cool the mixture in an ice bath while stirring.

Add 0.100 mole of ethyl methyl sulfide to the cooled mixture.

Continue stirring the reaction mixture at ice-bath temperature for 15 hours.

Filter the reaction mixture through a Büchner funnel to remove the sodium iodate precipitate.

Wash the filter cake with three 30-mL portions of dichloromethane.

Transfer the filtrate to a separatory funnel, separate the organic layer, and extract the

aqueous layer with three 100-mL portions of dichloromethane.

Combine the organic extracts, treat with activated carbon, and dry over anhydrous sodium

sulfate.[3]

Remove the solvent under reduced pressure to obtain the crude ethyl methyl sulfoxide.

Purify the crude product by vacuum distillation.
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Role in Drug Development
Currently, there is limited specific research on the direct application of ethyl methyl sulfoxide
in drug development. However, its structural similarity to dimethyl sulfoxide (DMSO) suggests

potential applications. DMSO is a well-established solvent and penetration enhancer in topical

pharmaceutical formulations.[4] It is also used as a cryoprotectant for cells and tissues. Given

these roles of DMSO, it is plausible that ethyl methyl sulfoxide could exhibit similar

properties, although further research is required to confirm this.

Analytical Characterization
The primary analytical method for the identification and quantification of ethyl methyl
sulfoxide is infrared (IR) spectroscopy. The key diagnostic peak is the S=O stretching

frequency, which appears at approximately 1099 cm⁻¹.[1]

Visualizations
The following diagram illustrates the general workflow for the synthesis of ethyl methyl
sulfoxide from ethyl methyl sulfide via oxidation.
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Caption: Workflow for the synthesis of ethyl methyl sulfoxide.

The following diagram illustrates the logical relationship in the oxidation of sulfides to sulfoxides

and the potential for overoxidation to sulfones.
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Oxidation States of Ethyl Methyl Sulfur Compounds
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Caption: Oxidation pathway from sulfide to sulfoxide and sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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